Ethyl 3-(4-(morpholinosulfonyl)benzamido)-5-phenylthiophene-2-carboxylate
Description
Ethyl 3-(4-(morpholinosulfonyl)benzamido)-5-phenylthiophene-2-carboxylate is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Antimicrobial Properties
Ethyl 3-(4-(morpholinosulfonyl)benzamido)-5-phenylthiophene-2-carboxylate is utilized in the synthesis of new chemical compounds with potential antimicrobial properties. For instance, the compound has been involved in the synthesis of new quinazolines, which exhibited notable antibacterial and antifungal activities against various pathogens like Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai, Shihora, & Moradia, 2007). Similarly, synthesis and biological activity studies of benzofuro[3,2‐d]pyrimidines, derived from similar compounds, have shown promising antimicrobial activity (Bodke & Sangapure, 2003).
Pharmacological Applications
The compound has been explored for its potential in pharmacological applications. A study reported the synthesis of an orally active glycoprotein IIb-IIIa (GPIIb-IIIa) antagonist, utilizing a derivative of this compound, which demonstrated potential as a drug for the treatment and prevention of thrombosis (Okumura et al., 1998).
Organic Chemistry and Synthesis
In organic chemistry, this compound has been instrumental in the synthesis of various heterocyclic compounds. It's involved in the Gewald synthesis of 2-aminothiophenes and has been used to create diverse chemical structures with potential biological activities (Tormyshev et al., 2006). Another example is its use in the synthesis of benzocarbazoloquinones through oxidative cyclization, showcasing its versatility in organic synthesis (Rajeswaran & Srinivasan, 1994).
Photophysical Properties
Studies have also explored the photophysical properties of compounds derived from ethyl 3-(4-(morpholinosulfonyl)benzamido)-5-phenylthiophene-2-carboxylate. These compounds exhibit fluorescence and are investigated for their potential as singlet-oxygen sensitizers, which could have implications in photodynamic therapy and other applications (Amati et al., 2010).
properties
IUPAC Name |
ethyl 3-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-5-phenylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O6S2/c1-2-32-24(28)22-20(16-21(33-22)17-6-4-3-5-7-17)25-23(27)18-8-10-19(11-9-18)34(29,30)26-12-14-31-15-13-26/h3-11,16H,2,12-15H2,1H3,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUEKRUJFWYNAOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(4-(morpholinosulfonyl)benzamido)-5-phenylthiophene-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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